Cas no 83718-99-4 (5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate)
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate Chemical and Physical Properties
Names and Identifiers
-
- D-Glutamic acid, 1-(1,1-dimethylethyl) 5-(phenylmethyl) ester
- 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate
-
- MDL: MFCD28387549
- Inchi: 1S/C16H23NO4/c1-16(2,3)21-15(19)13(17)9-10-14(18)20-11-12-7-5-4-6-8-12/h4-8,13H,9-11,17H2,1-3H3/t13-/m1/s1
- InChI Key: ZPYJTCOXOJJCSH-CYBMUJFWSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@@H](CCC(OCC1=CC=CC=C1)=O)N
Experimental Properties
- Density: 1.105±0.06 g/cm3(Predicted)
- Boiling Point: 382.6±32.0 °C(Predicted)
- pka: 6.83±0.35(Predicted)
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22846805-0.05g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 0.05g |
$563.0 | 2024-06-20 | |
| Enamine | EN300-22846805-0.1g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 0.1g |
$591.0 | 2024-06-20 | |
| Enamine | EN300-22846805-0.25g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 0.25g |
$617.0 | 2024-06-20 | |
| Enamine | EN300-22846805-0.5g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 0.5g |
$645.0 | 2024-06-20 | |
| Enamine | EN300-22846805-1.0g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 1.0g |
$671.0 | 2024-06-20 | |
| Enamine | EN300-22846805-2.5g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 2.5g |
$1315.0 | 2024-06-20 | |
| Enamine | EN300-22846805-5.0g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 5.0g |
$1945.0 | 2024-06-20 | |
| Enamine | EN300-22846805-10.0g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 95% | 10.0g |
$2884.0 | 2024-06-20 | |
| Enamine | EN300-22846805-1g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 1g |
$671.0 | 2023-09-15 | ||
| Enamine | EN300-22846805-5g |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate |
83718-99-4 | 5g |
$1945.0 | 2023-09-15 |
5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate
Introduction to 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate (CAS No. 83718-99-4) and Its Emerging Applications in Chemical Biology
The compound 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate (CAS No. 83718-99-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its versatile applications in drug discovery, molecular recognition, and the development of novel therapeutic agents. The presence of both benzyl and 1-tert-butyl substituents, alongside the chiral (2R)-configuration, contributes to its distinct chemical properties and biological activities.
Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral auxiliaries and ligands in modulating enzyme activity and improving pharmacological outcomes. The (2R)-2-aminopentanedioate moiety, derived from a protected form of L-proline, serves as an excellent scaffold for designing molecules that interact selectively with biological targets. This particular configuration has been shown to enhance binding affinity and reduce off-target effects, making it a valuable component in the development of next-generation drugs.
The 5-benzyl group introduces lipophilicity, which can be crucial for membrane permeability and bioavailability, while the 1-tert-butyl substituent provides steric hindrance that can fine-tune interactions with protein receptors. Such structural features are particularly relevant in the design of protease inhibitors, which are widely used to treat conditions such as cancer, inflammation, and infectious diseases. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), enzymes implicated in tissue degradation and tumor progression.
In vitro studies have demonstrated that 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate exhibits inhibitory activity against certain proteases by mimicking natural substrates or transition states. The chiral center at the second carbon atom plays a pivotal role in determining the specificity of these interactions. Computational modeling has further revealed that this compound can adopt multiple conformations, allowing it to fit into binding pockets of target proteins with high precision. Such flexibility is often a key factor in achieving potent and selective inhibition.
One of the most exciting applications of this compound is in the field of enzyme engineering. Researchers have leveraged its structural motifs to develop novel biocatalysts for asymmetric synthesis, where enantioselective transformations are critical for producing chiral drugs on an industrial scale. The (2R)-configuration, combined with the protective group on the amino acid backbone, allows for easy modification and functionalization, enabling chemists to tailor the molecule for specific synthetic pathways.
Moreover, recent investigations have explored the potential of this compound as a tool in chemical biology research. By serving as a probe or scaffold for enzyme inhibition studies, it has provided insights into metabolic pathways and disease mechanisms. For example, its derivatives have been used to study the role of specific proteases in cellular signaling cascades, contributing to a deeper understanding of how these enzymes regulate physiological processes.
The synthesis of 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as stereoselective catalysis and protecting group strategies are employed to construct the complex molecular framework efficiently. The benzyl group is typically introduced via nucleophilic substitution or coupling reactions, while the tert-butyl moiety is often incorporated through alkylation or Friedel-Crafts acylation processes.
The protective group on the amino acid backbone is crucial for preventing unwanted side reactions during synthesis. Common protecting groups include carbobenzyloxy (Cbz) or Boc esters, which can be selectively removed under mild acidic or basic conditions without affecting other functional moieties. This modular approach allows chemists to build intricate molecules step-by-step while maintaining control over stereochemistry throughout the process.
Quality control and analytical characterization are essential aspects when dealing with such sophisticated compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity levels before proceeding with biological evaluations. These analytical methods provide detailed information about molecular connectivity, functional groups present, and any impurities that might affect downstream applications.
The biological evaluation of 5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate typically involves testing its activity against relevant enzymes or cell-based assays to assess its potential therapeutic value. High-throughput screening (HTS) platforms have been utilized to rapidly identify derivatives with enhanced potency or selectivity against disease-relevant targets like kinases or proteases. Such screens often rely on fluorescent or luminescent readouts that detect enzymatic activity changes upon compound interaction.
In conclusion,5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate represents a promising compound with diverse applications across chemical biology and pharmaceutical research。 Its unique structural features make it an ideal candidate for designing selective inhibitors、chiral catalysts,and probes for mechanistic studies。 As our understanding of biological systems continues to evolve,this molecule is poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs。
83718-99-4 (5-benzyl 1-tert-butyl (2R)-2-aminopentanedioate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)